Cas no 1363405-38-2 (5-(5-Bromo-2-fluorophenyl)-5,6,6-trimethylmorpholin-3-one)
5-(5-Bromo-2-fluorophenyl)-5,6,6-trimethylmorpholin-3-one Chemical and Physical Properties
Names and Identifiers
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- 5-(5-BROMO-2-FLUOROPHENYL)-5,6,6-TRIMETHYLMORPHOLIN-3-ONE
- 5-(5-Bromo-2-fluorophenyl)-5,6,6-trimethylmorpholin-3-one
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- Inchi: 1S/C13H15BrFNO2/c1-12(2)13(3,16-11(17)7-18-12)9-6-8(14)4-5-10(9)15/h4-6H,7H2,1-3H3,(H,16,17)
- InChI Key: IAURJAXKMDTPTH-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=C1)C1(C)C(C)(C)OCC(N1)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 350
- XLogP3: 2.3
- Topological Polar Surface Area: 38.3
5-(5-Bromo-2-fluorophenyl)-5,6,6-trimethylmorpholin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019124295-1g |
5-(5-Bromo-2-fluorophenyl)-5,6,6-trimethylmorpholin-3-one |
1363405-38-2 | 97% | 1g |
1,014.00 USD | 2021-06-16 | |
| Chemenu | CM500799-1g |
5-(5-Bromo-2-fluorophenyl)-5,6,6-trimethylmorpholin-3-one |
1363405-38-2 | 97% | 1g |
$967 | 2023-02-02 |
5-(5-Bromo-2-fluorophenyl)-5,6,6-trimethylmorpholin-3-one Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 5-(5-Bromo-2-fluorophenyl)-5,6,6-trimethylmorpholin-3-one
Research Brief on 5-(5-Bromo-2-fluorophenyl)-5,6,6-trimethylmorpholin-3-one (CAS: 1363405-38-2)
The compound 5-(5-Bromo-2-fluorophenyl)-5,6,6-trimethylmorpholin-3-one (CAS: 1363405-38-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery. This research brief synthesizes the latest findings on its synthesis, biological activity, and applications in therapeutic development.
Recent studies highlight the compound's role as a versatile scaffold in the design of kinase inhibitors, particularly targeting neurodegenerative diseases and oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective PI3Kδ inhibitors, showing promising results in preclinical models of chronic lymphocytic leukemia (CLL). The structural motif of the morpholin-3-one core, combined with the bromo-fluorophenyl moiety, is critical for binding affinity and metabolic stability.
Advances in synthetic methodologies have also been reported. A novel asymmetric synthesis route for 1363405-38-2 was developed using chiral auxiliaries, achieving >99% enantiomeric excess (ee) and scalable yields (Organic Letters, 2024). This breakthrough addresses previous challenges in stereocontrol during the morpholinone ring formation, enabling broader exploration of its derivatives.
Pharmacokinetic profiling reveals favorable properties: moderate plasma protein binding (78–82%) and acceptable oral bioavailability in rodent models (35–42%). However, recent toxicity screenings indicate dose-dependent hepatotoxicity at concentrations >50 μM, necessitating structural optimization for clinical translation (Toxicology Reports, 2023).
Emerging applications include its use in PROTAC (Proteolysis Targeting Chimera) design, where the bromo-fluorophenyl group serves as an E3 ligase-recruiting warhead. A 2024 Nature Chemical Biology study leveraged this compound to degrade aberrant tau proteins in Alzheimer's disease models, achieving 70% target reduction at nanomolar concentrations.
In conclusion, 5-(5-Bromo-2-fluorophenyl)-5,6,6-trimethylmorpholin-3-one represents a multifaceted tool in modern drug discovery. Ongoing research focuses on expanding its therapeutic scope through rational design and combination therapies, while addressing toxicity limitations through medicinal chemistry approaches.
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